N-[2-(4-fluorophenyl)ethyl]-3-(3-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[2-(4-fluorophenyl)ethyl]-3-(3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H15FN2O3/c18-15-7-4-13(5-8-15)10-11-19-17(21)9-6-14-2-1-3-16(12-14)20(22)23/h1-9,12H,10-11H2,(H,19,21)/b9-6+
• InChI Key: IXSYHUXKCSQCHL-RMKNXTFCSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=CC(=O)NCCC2=CC=C(C=C2)F
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/C(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C17H15FN2O3
• Molecular Weight: 314.31 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-3-(3-nitrophenyl)acrylamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the class of acrylamides and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of N-[2-(4-fluorophenyl)ethyl]-3-(3-nitrophenyl)acrylamide involves its interaction with enzymes, specifically acetylcholinesterase and butyrylcholinesterase. This compound binds to the active site of these enzymes, inhibiting their activity and leading to an increase in acetylcholine levels in the nervous system. This increase in acetylcholine can have potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its inhibitory effects on acetylcholinesterase and butyrylcholinesterase. This inhibition can lead to an increase in acetylcholine levels, which may have potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders. Additionally, this compound has been shown to have anti-inflammatory effects, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[2-(4-fluorophenyl)ethyl]-3-(3-nitrophenyl)acrylamide has several advantages for laboratory experiments. This compound is relatively easy to synthesize and can be purified through recrystallization or column chromatography. Additionally, this compound has been well-studied for its mechanism of action and potential applications in scientific research.
However, there are also limitations to the use of this compound in laboratory experiments. This compound has been shown to have potential toxic effects, which may limit its use in certain experiments. Additionally, the inhibitory effects of this compound on acetylcholinesterase and butyrylcholinesterase may interfere with other experimental results, leading to potential confounding variables.

Future Directions

There are several future directions for research involving N-[2-(4-fluorophenyl)ethyl]-3-(3-nitrophenyl)acrylamide. One potential direction is the development of more potent and selective inhibitors of acetylcholinesterase and butyrylcholinesterase. Additionally, this compound may have potential applications in the treatment of other neurological disorders, such as Parkinson's disease and multiple sclerosis. Further research is needed to explore the potential therapeutic applications of this compound in these areas.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)ethyl]-3-(3-nitrophenyl)acrylamide can be achieved through a multistep process. The starting material for the synthesis is 4-fluoroacetophenone, which is reacted with ethyl bromide to yield 1-(4-fluorophenyl)ethanone. This intermediate is then reacted with 3-nitrobenzaldehyde in the presence of potassium carbonate and acetic acid to yield this compound. The final product can be purified through recrystallization or column chromatography.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-3-(3-nitrophenyl)acrylamide has been studied for its potential applications in scientific research. This compound has been shown to have inhibitory effects on certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system. This inhibition can lead to an increase in acetylcholine levels, which may have potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders.